2-({6-[(4-Chlorobenzyl)amino]-3-nitro-2-pyridinyl}amino)acetic acid

• IUPAC Name: 2-[[6-[(4-chlorophenyl)methylamino]-3-nitropyridin-2-yl]amino]acetic acid
• InChI: InChI=1S/C14H13ClN4O4/c15-10-3-1-9(2-4-10)7-16-12-6-5-11(19(22)23)14(18-12)17-8-13(20)21/h1-6H,7-8H2,(H,20,21)(H2,16,17,18)
• InChI Key: VRPQFBIQTRSXNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NC(=C(C=C2)[N+](=O)[O-])NCC(=O)O)Cl
• Molecular Formula: C14H13ClN4O4
• Molecular Weight: 336.73 g/mol

Description

The compound “2-({6-[(4-Chlorobenzyl)amino]-3-nitro-2-pyridinyl}amino)acetic acid” has the molecular formula C14H13ClN4O4. It is a chemical compound with a molecular weight of 336.73042.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

Synthesis and Anticancer Activity

Researchers have developed synthetic pathways for compounds with structures similar to the query compound, focusing on their potential as anticancer agents. For instance, the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines has been explored due to their effects on the proliferation and mitotic index of cultured L1210 cells and survival of mice bearing P388 leukemia (Temple et al., 1983).

Antimicrobial Activity

Another study synthesized new pyridothienopyrimidines and pyridothienotriazines, evaluating their antimicrobial activities. This research highlights the potential of structurally related compounds in the development of new antimicrobial agents (Abdel-rahman et al., 2002).

Structural Analysis

The crystal structure of fluroxypyr, a compound with a pyridine component similar to the query chemical, has been analyzed. This study contributes to understanding the molecular interactions and stability of such compounds, which could inform the design of new molecules with enhanced efficacy and selectivity (Park et al., 2016).

Catalytic Applications

Catalytic applications of related compounds have been explored, such as the synthesis of pyranopyrazole derivatives using a pyridinium salt catalyst. This research demonstrates the versatility of pyridine-based compounds in facilitating chemical transformations, offering a sustainable approach to synthesizing complex molecules (Moosavi‐Zare et al., 2016).

Selective Polishing Applications

Studies have also examined the use of related compounds as additives in selective polishing processes for SiO2 over Si3N4, utilizing their specific functional groups to achieve high selectivity. This research underscores the potential industrial applications of such chemicals in materials science (Penta et al., 2015).